Cas no 98279-42-6 (2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-)

2-Propanol,  1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- structure
98279-42-6 structure
Product Name:2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
CAS No:98279-42-6
MF:C6H17N3O2
MW:163.218081235886
CID:1002455
PubChem ID:45122507
Update Time:2025-04-20

2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
    • 1-Amino-3-((1,3-diaminopropan-2-yl)oxy)propan-2-ol
    • 98279-42-6
    • Inchi: 1S/C6H17N3O2/c7-1-5(10)4-11-6(2-8)3-9/h5-6,10H,1-4,7-9H2
    • InChI Key: QYKIDWAPMRTHEK-UHFFFAOYSA-N
    • SMILES: O(CC(CN)O)C(CN)CN

Computed Properties

  • Exact Mass: 163.132
  • Monoisotopic Mass: 163.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 87.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: -3.3
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd